molecular formula C8H10N2O2 B8501946 2-Amino-6-methoxymethyl-pyridine-3-carbaldehyde

2-Amino-6-methoxymethyl-pyridine-3-carbaldehyde

Cat. No.: B8501946
M. Wt: 166.18 g/mol
InChI Key: HGUMDYUNHWOPQF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Amino-6-methoxymethyl-pyridine-3-carbaldehyde is a useful research compound. Its molecular formula is C8H10N2O2 and its molecular weight is 166.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H10N2O2

Molecular Weight

166.18 g/mol

IUPAC Name

2-amino-6-(methoxymethyl)pyridine-3-carbaldehyde

InChI

InChI=1S/C8H10N2O2/c1-12-5-7-3-2-6(4-11)8(9)10-7/h2-4H,5H2,1H3,(H2,9,10)

InChI Key

HGUMDYUNHWOPQF-UHFFFAOYSA-N

Canonical SMILES

COCC1=NC(=C(C=C1)C=O)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of (2-amino-6-methoxymethyl-pyridin-3-yl)methanol (260 mg, 1.5 mmol) described in Manufacturing Example 26-1-5 and methylene chloride (15 mL) was added manganese dioxide (1.3 g, 15 mmol), which was stirred overnight at room temperature. The reaction mixture was filtered through a Celite pad, and the filtrate was concentrated under a reduced pressure. The residue was purified by silica gel column chromatography (ethyl acetate:heptane=3:2) to obtain the title compound (210 mg, 81%).
Quantity
260 mg
Type
reactant
Reaction Step One
Quantity
1.3 g
Type
catalyst
Reaction Step Two
Quantity
15 mL
Type
solvent
Reaction Step Three
Yield
81%

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